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Compound of Interest

Compound Name: Bromoacetic acid-d3

Cat. No.: B084194 Get Quote

For researchers, scientists, and drug development professionals, understanding the stability

and proper storage of isotopically labeled compounds is paramount to ensuring experimental

integrity and the quality of synthesized products. This technical guide provides a

comprehensive overview of the stability and recommended storage conditions for Bromoacetic
acid-d3, a valuable building block in organic synthesis and drug discovery.

Bromoacetic acid-d3 (BrCD₂COOD), a deuterated analog of bromoacetic acid, offers unique

advantages in mechanistic studies and as a tracer in metabolic research. However, its utility is

intrinsically linked to its chemical stability. This guide delves into the factors influencing its

degradation, provides quantitative data where available, and outlines detailed experimental

protocols for stability assessment.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of Bromoacetic acid-d3 is

essential for its proper handling and storage.
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Property Value Reference

Chemical Formula C₂D₃BrO₂ [1][2]

Molecular Weight 141.97 g/mol [3]

Appearance
White to off-white, low-melting

solid
[3]

Melting Point 47-49 °C [3]

Boiling Point 208 °C [3]

Solubility

Soluble in water, chloroform

(sparingly), and methanol

(slightly).

[1][3]

Hygroscopicity Hygroscopic [3]

Stability Profile of Bromoacetic Acid-d3
Bromoacetic acid-d3 is generally stable when stored under the recommended conditions.

However, it is susceptible to degradation through several pathways, including hydrolysis,

photodegradation, and thermal decomposition. The deuterium labeling at the α-position is

expected to exhibit a kinetic isotope effect, potentially slowing down degradation reactions

involving the cleavage of the C-D bond compared to its non-deuterated counterpart.

Hydrolysis
Bromoacetic acid can undergo hydrolysis to form glycolic acid and hydrobromic acid. The rate

of this reaction is influenced by temperature and pH. While specific kinetic data for the

deuterated species is not readily available, studies on bromoacetic acid indicate that the

hydrolysis rate is dependent on the concentration of both the undissociated acid and the

bromoacetate ion.

Photodegradation
Exposure to light can promote the degradation of haloacetic acids. For monobromoacetic acid,

photocatalytic degradation in the presence of titanium dioxide has been studied, with a
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reported half-life of 83 days at 15°C. It is crucial to protect Bromoacetic acid-d3 from light to

prevent photochemical decomposition.

Thermal Decomposition
When heated to decomposition, Bromoacetic acid-d3 is expected to emit toxic fumes of

bromide. Thermal decomposition products are likely to include carbon oxides and hydrogen

bromide gas.[4] While specific kinetic parameters for the thermal degradation of solid

Bromoacetic acid-d3 are not extensively documented in the literature, thermogravimetric

analysis (TGA) could be employed to determine its thermal stability profile.

Recommended Storage and Handling
To ensure the long-term integrity of Bromoacetic acid-d3, adherence to proper storage and

handling protocols is critical.

Condition Recommendation Rationale

Temperature
Store at room temperature or

refrigerated (+4°C).

Minimizes thermal degradation

and potential hydrolysis.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

Protects against moisture and

oxidation.

Light Protect from light. Prevents photodegradation.

Moisture
Protect from moisture; store in

a tightly sealed container.

The compound is hygroscopic

and can hydrolyze.

Incompatibilities
Strong oxidizing agents, acids,

bases, and metals.

To prevent vigorous and

potentially hazardous

reactions.
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Recommended Storage and Handling Workflow for Bromoacetic Acid-d3

Receiving

Storage

Handling

Disposal

Receive Bromoacetic acid-d3

Store in a tightly sealed container

Protect from Light
(e.g., amber vial)

Store under Inert Atmosphere
(Argon or Nitrogen) Store at Room Temperature or +4°C Handle in a well-ventilated area

(fume hood)

Avoid contact with:
- Strong oxidizing agents

- Acids and Bases
- Metals

Dispose of in accordance with
local regulations

Click to download full resolution via product page

Caption: Recommended storage and handling workflow for Bromoacetic acid-d3.

Potential Degradation Pathway
The primary degradation pathway for Bromoacetic acid-d3 in the presence of water is

hydrolysis, leading to the formation of deuterated glycolic acid and hydrogen bromide.
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Hydrolysis Degradation Pathway of Bromoacetic Acid-d3

Bromoacetic acid-d3
(BrCD₂COOD)

Glycolic acid-d2
(HOCD₂COOH)

+ H₂O

Hydrogen Bromide (HBr)

+ H₂O

Water (H₂O)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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